Methyl sinapate
Methyl sinapate
Brand Name:
Vulcanchem
CAS No.:
20733-94-2
VCID:
VC0126888
InChI:
InChI=1S/C12H14O5/c1-15-9-6-8(4-5-11(13)17-3)7-10(16-2)12(9)14/h4-7,14H,1-3H3/b5-4+
SMILES:
COC1=CC(=CC(=C1O)OC)C=CC(=O)OC
Molecular Formula:
C12H14O5
Molecular Weight:
238.24 g/mol
Methyl sinapate
CAS No.: 20733-94-2
Reference Standards
VCID: VC0126888
Molecular Formula: C12H14O5
Molecular Weight: 238.24 g/mol
| CAS No. | 20733-94-2 |
|---|---|
| Product Name | Methyl sinapate |
| Molecular Formula | C12H14O5 |
| Molecular Weight | 238.24 g/mol |
| IUPAC Name | methyl (E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C12H14O5/c1-15-9-6-8(4-5-11(13)17-3)7-10(16-2)12(9)14/h4-7,14H,1-3H3/b5-4+ |
| Standard InChIKey | JHLPYWLKSLVYOI-SNAWJCMRSA-N |
| Isomeric SMILES | COC1=CC(=CC(=C1O)OC)/C=C/C(=O)OC |
| SMILES | COC1=CC(=CC(=C1O)OC)C=CC(=O)OC |
| Canonical SMILES | COC1=CC(=CC(=C1O)OC)C=CC(=O)OC |
| Appearance | Powder |
| Synonyms | antithiamine factor methyl sinapate |
| PubChem Compound | 5321318 |
| Last Modified | Nov 11 2021 |
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